![molecular formula C9H9Cl2NO2 B7588484 2-chloro-N-(2-chloro-5-methoxyphenyl)acetamide](/img/structure/B7588484.png)
2-chloro-N-(2-chloro-5-methoxyphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-chloro-N-(2-chloro-5-methoxyphenyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known by its chemical name, 2-chloro-5-methoxy-N-(2-chlorophenyl)acetamide, and has the molecular formula C9H9Cl2NO2.
Mechanism of Action
The mechanism of action of 2-chloro-N-(2-chloro-5-methoxyphenyl)acetamide is not fully understood. However, it is believed to exert its pharmacological effects by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are known to play a key role in inflammation, pain, and fever. By inhibiting the production of prostaglandins, this compound can reduce inflammation, pain, and fever.
Biochemical and Physiological Effects:
This compound has been shown to exhibit anti-inflammatory, analgesic, and antipyretic effects in preclinical studies. It has also been investigated for its potential use as a precursor for the synthesis of novel bioactive compounds. However, further studies are needed to fully understand its biochemical and physiological effects.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-chloro-N-(2-chloro-5-methoxyphenyl)acetamide in lab experiments is its high purity and stability. This compound is also relatively easy to synthesize and purify. However, one of the limitations of using this compound is its potential toxicity. Therefore, caution should be exercised when handling this compound in the lab.
Future Directions
There are several future directions for the research on 2-chloro-N-(2-chloro-5-methoxyphenyl)acetamide. One potential direction is to investigate its potential use as a precursor for the synthesis of novel bioactive compounds. Another direction is to further study its mechanism of action and its potential applications in the treatment of inflammation, pain, and fever. Additionally, further studies are needed to fully understand its biochemical and physiological effects and its potential toxicity.
Synthesis Methods
The synthesis of 2-chloro-N-(2-chloro-5-methoxyphenyl)acetamide involves the reaction of 2-chloro-5-methoxyaniline with chloroacetyl chloride in the presence of a base such as triethylamine. The resulting product is then purified by recrystallization to obtain a white crystalline solid.
Scientific Research Applications
2-chloro-N-(2-chloro-5-methoxyphenyl)acetamide has been extensively studied for its potential applications in various fields such as medicinal chemistry, pharmacology, and material science. This compound has been shown to exhibit anti-inflammatory, analgesic, and antipyretic activities in preclinical studies. It has also been investigated for its potential use as a precursor for the synthesis of novel bioactive compounds.
properties
IUPAC Name |
2-chloro-N-(2-chloro-5-methoxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9Cl2NO2/c1-14-6-2-3-7(11)8(4-6)12-9(13)5-10/h2-4H,5H2,1H3,(H,12,13) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XDDPFQCRSPFQNG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)Cl)NC(=O)CCl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9Cl2NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.08 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.